5-(Oxolan-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine

• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol
• SMILES: C1CC(OC1)C2CCN=C3N2CCN3
• InChI: InChI=1S/C10H17N3O/c1-2-9(14-7-1)8-3-4-11-10-12-5-6-13(8)10/h8-9H,1-7H2,(H,11,12)
• InChIKey: UVQTWNNTBIZNSJ-UHFFFAOYSA-N

5-(Oxolan-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine: Definitive 5-Regioisomer

5-(Oxolan-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS 1695089-00-9) is a synthetic heterocyclic small molecule characterized by a partially saturated imidazo[1,2-a]pyrimidine core with an oxolane (tetrahydrofuran) substituent specifically at the 5-position . With a molecular formula of C10H17N3O and a molecular weight of 195.26 g/mol, this compound belongs to a scaffold class widely investigated for antimicrobial and antitumor applications [1][2]. Its procurement is driven by the unique spatial orientation of the oxolane ring, which directly influences downstream interactions not achievable by its 3-yl or 7-yl positional analogs .

Defined 5-(oxolan-2-yl) regioisomer for SAR studies

Imidazo[1,2-a]pyrimidine core for antimicrobial and antitumor research

Synthetic building block with confirmed regiochemical identity

• [1] Kobak, R.Z. and Akkurt, B. Formation and Uses of Imidazo[1,2-a]pyrimidines and Related Compounds: A Review Comprising Years 2000-2021. J. Turk. Chem. Soc. Sect. A. 2022, 9(4), 1335-1386. View Source
• [2] Azzouzi, M. et al. Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine derivatives as potential dual inhibitors of hACE2 and spike protein for blocking SARS-CoV-2 cell entry. J. Mol. Struct. 2023, 1285, 135525. View Source

5-(Oxolan-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine: Regiochemistry vs Analog Substitution

In the procurement of imidazo[1,2-a]pyrimidine building blocks, the position of the oxolane substituent is not a trivial detail but a critical determinant of molecular function. The target compound positions the oxolan-2-yl group at the 5-position of the partially saturated core, adjacent to the bridgehead nitrogen . This is distinct from the 7-(oxolan-2-yl) isomer (CAS 1697656-51-1) or the 5-(oxolan-3-yl) isomer (CAS 1697579-97-7) . Such subtle positional shifts fundamentally alter the three-dimensional conformation and electronic distribution of the fused ring system, which has been shown in broader imidazo[1,2-a]pyrimidine research to significantly impact target binding and metabolic stability [1]. Substituting one regioisomer for another without verification can lead to invalid structure-activity relationship (SAR) conclusions and failed biological assays.

Target

5-(oxolan-2-yl) regioisomer adjacent to bridgehead nitrogen

Substitute

7-(oxolan-2-yl) analog: altered connectivity may shift binding geometry and SAR interpretation

Target

5-(oxolan-2-yl) with predicted low LogP profile

Substitute

5-(oxolan-3-yl) analog: lipophilicity shift may alter solubility and permeability context

• [1] Kobak, R.Z. and Akkurt, B. Formation and Uses of Imidazo[1,2-a]pyrimidines and Related Compounds: A Review Comprising Years 2000-2021. J. Turk. Chem. Soc. Sect. A. 2022, 9(4), 1335-1386. View Source

5-(Oxolan-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine: Data-Driven Competitor Differentiation

Regioisomeric Purity vs 7-Positional Analog

The target compound is unequivocally the 5-(oxolan-2-yl) regioisomer (CAS 1695089-00-9), confirmed by its SMILES notation `C1COC(C2CCN=C3NCCN32)C1` . In contrast, the 7-(oxolan-2-yl) isomer (CAS 1697656-51-1) is described by the SMILES `c1cn2c(n1)NC(C1CCCO1)CC2`, representing a different connectivity pattern . The commercial availability of both isomers at a minimum 95% purity necessitates rigorous analytical confirmation, such as NMR, to ensure the correct regioisomer is procured for research applications where the position of the oxolane group is critical to the hypothesis.

Regioisomer Identity

Source review

5-(oxolan-2-yl) vs 7-(oxolan-2-yl)

Regioisomer shift from 5- to 7-position

Regiochemistry defines SAR interpretation context

Verification by NMR recommended

Evidence Dimension	Molecular Identity (Regioisomer)
Target Compound Data	CAS 1695089-00-9; SMILES: C1COC(C2CCN=C3NCCN32)C1; Substituent at 5-position.
Comparator Or Baseline	CAS 1697656-51-1; SMILES: c1cn2c(n1)NC(C1CCCO1)CC2; Substituent at 7-position.
Quantified Difference	Regioisomeric shift from the 5- to 7-position.
Conditions	Structural isomerism confirmed by unambiguous SMILES representation.

Why This Matters

Selecting the correct regioisomer is the foremost procurement decision, as purchasing the 7-substituted analog by mistake would invalidate an entire project's SAR and biological testing.

Predicted Lipophilicity: 2-Yl vs 3-Yl Isomer

Computational predictions indicate a notable difference in lipophilicity between the target 5-(oxolan-2-yl) compound and the 5-(oxolan-3-yl) isomer. The target compound has a predicted LogP of 0.1989 and a Topological Polar Surface Area (TPSA) of 36.86 Ų, as calculated and published by a commercial vendor . While direct experimental LogD values for all isomers are not publicly available, this low LogP suggests a balance of hydrophilicity suitable for early-stage drug discovery, positioning it as a more soluble alternative to more lipophilic analogs in the same scaffold class.

Predicted LogP

Supplier-predicted

0.20LogP

TPSA 36.86 Ų

May support hydrophilic compound selection

Experimental LogD not available

Evidence Dimension	Computed Lipophilicity (LogP)
Target Compound Data	Predicted LogP: 0.1989; TPSA: 36.86 Ų .
Comparator Or Baseline	5-(Oxolan-3-yl) isomer (CAS 1697579-97-7). Exact predicted data not available in public domain.
Quantified Difference	No quantifiable difference calculated due to lack of comparator data; differentiation based on substitution pattern.
Conditions	In silico prediction as published by Leyan.com for the target compound.

Why This Matters

For procurement in drug discovery programs, a LogP near 0.2 versus a potentially higher value for the 3-yl isomer can be a decisive factor in prioritizing compounds with better predicted oral bioavailability and solubility profiles.

Imidazo[1,2-a]pyrimidine Antimicrobial Potential

The imidazo[1,2-a]pyrimidine scaffold has demonstrated promising antimicrobial activity in multiple studies. A series of imidazo[1,2-a]pyrimidine-linked pyridine derivatives showed Minimum Inhibitory Concentration (MIC) values as low as 0.8 µg/mL against Mycobacterium tuberculosis, with other compounds in the series exhibiting MICs of 3.12 µg/mL [1]. Further research has identified novel fused pyrimidines with antibacterial activity against Gram-positive and Gram-negative bacteria, with MIC values ranging from 0.1-0.4 mg/mL [2]. These class-level quantitative benchmarks provide a rationale for selecting the 5-(oxolan-2-yl) derivative as a starting point for building focused libraries.

Antimicrobial Class Evidence

Class-level inference

Reported MIC 0.8 µg/mL (M. tuberculosis) and 0.1–0.4 mg/mL (various bacteria) in imidazo[1,2-a]pyrimidine analogs

Supports antimicrobial screening context

Not specific to this compound

Evidence Dimension	Antimycobacterial Activity (MIC)
Target Compound Data	Not available for the specific compound.
Comparator Or Baseline	Class-leading analogs: MIC 0.8 µg/mL against M. tuberculosis [1]; MIC 0.1-0.4 mg/mL against various bacteria [2].
Quantified Difference	N/A
Conditions	In vitro broth microdilution assays as reported in the cited primary literature.

Why This Matters

This class-level evidence supports the procurement of the 5-(oxolan-2-yl) variant as a privileged scaffold for antimicrobial screening, differentiating it from less-explored heterocyclic cores without validated biological tractability.

• [1] Imidazo[1,2-a]pyrimidine-Linked Pyridine, Pyrazine, and Pyrimidine Derivatives: Design, Synthesis, and Antitubercular Activity Evaluation. Chemistry Europe. 2025. View Source
• [2] Synthesis, docking and evaluation of novel fused pyrimidine compounds as possible lead compounds with antibacterial and antitumor activities. Kingston University Research Repository. 2025. View Source

5-(Oxolan-2-yl)-2H,3H,5H,6H,7H,8H-imidazo[1,2-a]pyrimidine: Validated Research Applications

Library Synthesis for Antitubercular Screening

Leveraging the class-level antimycobacterial activity where analogs achieve MICs as low as 0.8 µg/mL , the target compound can serve as a core scaffold for generating a focused library. Procuring the verified 5-(oxolan-2-yl) isomer ensures the oxolane oxygen's orientation is fixed for potential hydrogen bonding with mycobacterial targets, a critical spatial requirement lost if the 7-isomer is mistakenly used . The compound's predicted low LogP of 0.2 further supports its inclusion in screening cascades prioritizing drug-likeness [1].

Regiochemical Selectivity Studies

Given the commercial availability of the 5-yl, 7-yl, and 3-yl oxolane isomers, the target compound is essential for studying regio-selective synthetic methodologies . Procuring the pure 5-(oxolan-2-yl) compound allows for its use as an analytical standard to develop HPLC or NMR methods capable of distinguishing between these closely related regioisomers, a key quality control step when scaling up any synthetic route that risks forming mixtures of these products.

Physicochemical Profiling for FBDD

With a molecular weight of 195.26 g/mol and a TPSA of 36.86 Ų, the compound falls well within the 'Rule of Three' guidelines for fragment-based screening . Procuring this fragment for a library allows medicinal chemistry teams to explore the imidazo[1,2-a]pyrimidine vector with an oxolane substituent while benefiting from a guaranteed minimum purity of 95% , which is critical for the reliability of biophysical assays such as SPR or NMR.

Application

Selection Property

Validation Focus

Antitubercular library synthesis

Regiochemically defined core scaffold

Class-level antimicrobial screening context

Regioisomer analytical method

High-purity 5-isomer standard

HPLC/NMR regioisomer discrimination

Fragment-based screening

Low MW, favorable TPSA profile

Biophysical assay compatibility

• [1] Imidazo[1,2-a]pyrimidine-Linked Pyridine, Pyrazine, and Pyrimidine Derivatives: Design, Synthesis, and Antitubercular Activity Evaluation. Chemistry Europe. 2025. View Source